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Compound of Interest

Compound Name: 4,4'-Methylenebis(2-methylaniline)

Cat. No.: B165641

An In-Depth Technical Guide to the Health and Safety of 4,4'-Methylenebis(2-methylaniline)
Authored for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive health and safety framework for handling 4,4'-
Methylenebis(2-methylaniline) (CAS No. 838-88-0) in a laboratory or research setting. As a
Senior Application Scientist, the causality behind each procedural recommendation is
emphasized to ensure a culture of safety built on scientific understanding rather than mere
compliance. The protocols herein are designed as self-validating systems to protect personnel
and the environment.

Section 1: Chemical Identity and Physical Properties

4,4'-Methylenebis(2-methylaniline), also known as 4,4'-Diamino-3,3'-
dimethyldiphenylmethane or 4,4'-Methylenedi-o-toluidine, is an aromatic amine.[1][2] Its
physical and chemical characteristics are crucial for understanding its potential for exposure
and for designing appropriate handling controls.
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Property Value Source(s)
CAS Number 838-88-0 [3]
Molecular Formula CisH1sN:2 [1][3]
Molecular Weight 226.32 g/mol [1112][3]
Appearance Yellow to yellowish solid or 1]

powder
Melting Point 155-157°C [3]
Boiling Point 230-235°C at 5.3 hPa [3]

N 0.016 g/L in water at 23.7°C
Solubility ] ] [3]
(practically insoluble)

Section 2: Hazard Identification and Toxicological
Profile

The primary hazard associated with 4,4'-Methylenebis(2-methylaniline) is its classification as
a suspected human carcinogen, supported by robust animal data.[2][4] Understanding the full
toxicological profile is essential for risk assessment.

GHS Hazard Classification

The substance is classified under the Globally Harmonized System (GHS) with the following
primary hazards:
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Pictogram GHS Code Hazard Statement Source(s)

H351: Suspected of
GHS08 _ [S161[7]
causing cancer.

H302: Harmful if

GHSO07 [61[71[8]
swallowed.
H315: Causes skin
o [71[8]
irritation.
H319: Causes serious
o [7][8]
eye irritation.
H335: May cause
(8]

respiratory irritation.

H410: Very toxic to
GHSO09 aquatic life with long [5161[7]

lasting effects.

Carcinogenicity

The International Agency for Research on Cancer (IARC) has classified 4,4'-Methylenebis(2-
methylaniline) as Group 2B: Possibly carcinogenic to humans.[2][4][9] This evaluation is
based on the following:

 Sufficient evidence in experimental animals: Oral administration studies in rats and dogs
resulted in high incidences of hepatocellular carcinomas.[4] Neoplasms of the lung,
mammary gland, and skin were also observed in rats.[4]

e Inadequate evidence in humans: While direct epidemiological data is lacking, a study of
dyestuff workers in Italy showed a significant excess of deaths from bladder cancer.[4] Some
of these workers were engaged in the synthesis of ortho-toluidine and 4,4'-methylenebis(2-
methylaniline), making the data suggestive but not conclusive for this specific agent.[4]

Given the animal data, all contact should be minimized to the lowest possible level, as there
may be no safe level of exposure to a carcinogen.[10]

© 2025 BenchChem. All rights reserved. 3/13 Tech Support


https://www.echemi.com/sds/4-4-methylenebis2-ethylbenzenamine-pd180824101457.html
https://bg.cpachem.com/msds?num=SB66928&dnl=sd_-_4%2C4%27-Methylenebis%282-ethylaniline%29_%5BCAS_19900-65-3%5D_%28SB66928%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/M3167_EU_6N.pdf
https://bg.cpachem.com/msds?num=SB66928&dnl=sd_-_4%2C4%27-Methylenebis%282-ethylaniline%29_%5BCAS_19900-65-3%5D_%28SB66928%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/M3167_EU_6N.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F791246.pdf
https://www.tcichemicals.com/BE/en/sds/M3167_EU_6N.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F791246.pdf
https://www.tcichemicals.com/BE/en/sds/M3167_EU_6N.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F791246.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F791246.pdf
https://www.echemi.com/sds/4-4-methylenebis2-ethylbenzenamine-pd180824101457.html
https://bg.cpachem.com/msds?num=SB66928&dnl=sd_-_4%2C4%27-Methylenebis%282-ethylaniline%29_%5BCAS_19900-65-3%5D_%28SB66928%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/M3167_EU_6N.pdf
https://www.benchchem.com/product/b165641?utm_src=pdf-body
https://www.benchchem.com/product/b165641?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Diamino-3_3_-dimethyldiphenylmethane
https://www.inchem.org/documents/iarc/suppl7/methylenebis(2-meth)-4,4'.html
https://monographs.iarc.who.int/wp-content/uploads/2018/09/ClassificationsAlphaOrder.pdf
https://www.inchem.org/documents/iarc/suppl7/methylenebis(2-meth)-4,4'.html
https://www.inchem.org/documents/iarc/suppl7/methylenebis(2-meth)-4,4'.html
https://www.inchem.org/documents/iarc/suppl7/methylenebis(2-meth)-4,4'.html
https://www.benchchem.com/product/b165641?utm_src=pdf-body
https://www.benchchem.com/product/b165641?utm_src=pdf-body
https://www.inchem.org/documents/iarc/suppl7/methylenebis(2-meth)-4,4'.html
https://nj.gov/health/eoh/rtkweb/documents/fs/1250.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Acute and Chronic Toxicity

o Acute Effects: Exposure can cause immediate irritation to the skin, eyes, and respiratory
system.[7][8] Ingestion is harmful and requires immediate medical attention.[6][7] Structurally
similar aromatic amines are known to cause methemoglobinemia, a condition that reduces
the blood's ability to carry oxygen, leading to symptoms like headache, dizziness, and
cyanosis (a blue color to the skin and lips).[10][11] This should be considered a potential
hazard.

o Chronic Effects: Beyond its carcinogenic potential, prolonged or repeated exposure may
cause damage to organs.[12] Animal studies of related compounds have shown adverse
effects on the liver and kidneys.[10]

Environmental Hazards

This compound is classified as very toxic to aquatic organisms and may cause long-term
adverse effects in the aquatic environment.[5][6][7] It is persistent, and its release into
waterways or soil must be strictly avoided.[13]

Section 3: Exposure Risk Management

A multi-layered approach to risk management is mandatory. This begins with understanding
exposure limits and implementing a stringent hierarchy of controls.

Occupational Exposure Limits (OELS)

Specific OELs for 4,4'-Methylenebis(2-methylaniline) have not been established by major
regulatory bodies. In the absence of a specific limit, a conservative approach is required. The
OELs for the closely related, and more extensively regulated, structural analogue 4,4'-
Methylenebis(2-chloroaniline) (MOCA, CAS 101-14-4) should be used as a benchmark for risk
assessment and control.

© 2025 BenchChem. All rights reserved. 4 /13 Tech Support


https://www.tcichemicals.com/BE/en/sds/M3167_EU_6N.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F791246.pdf
https://bg.cpachem.com/msds?num=SB66928&dnl=sd_-_4%2C4%27-Methylenebis%282-ethylaniline%29_%5BCAS_19900-65-3%5D_%28SB66928%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/M3167_EU_6N.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1250.pdf
https://pim-resources.coleparmer.com/sds/43615.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Methylenebis_2-isopropyl-6-methylaniline
https://nj.gov/health/eoh/rtkweb/documents/fs/1250.pdf
https://www.echemi.com/sds/4-4-methylenebis2-ethylbenzenamine-pd180824101457.html
https://bg.cpachem.com/msds?num=SB66928&dnl=sd_-_4%2C4%27-Methylenebis%282-ethylaniline%29_%5BCAS_19900-65-3%5D_%28SB66928%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/M3167_EU_6N.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0508
https://www.benchchem.com/product/b165641?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Organization Limit Type Value Notes
Recommended
Exposure Limit, 10-hr
NIOSH (US) REL-TWA 0.003 mg/m3 _ ,
Time-Weighted
Average.[10]
Threshold Limit Value,
0.01 ppm (0.11 8-hr Time-Weighted
ACGIH (US) TLV-TWA _
mg/m3) Average; Skin

notation.[10][14]

8-hr Time-Weighted
EU-OEL TWA 0.01 mg/m3 Average; Skin
notation.[13]

Note: The "Skin" notation indicates that skin absorption is a significant route of exposure.

The Hierarchy of Controls

The most effective risk mitigation strategies focus on engineering out hazards before relying on
personal behaviors. This hierarchy must be the guiding principle for all laboratory work with this
compound.
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Hierarchy of Controls for 4,4'-Methylenebis(2-methylaniline)

Elimination
(Most Effective)

Remove the hazard entirely.

Substitution

Replace with a less hazardous chemical.

Engineering Controls

Isolate people from the hazard.
(e.g., Chemical Fume Hood, Glovebox)

Administrative Controls

Change the way people work.
(e.g., SOPs, Training, Restricted Access)

Personal Protective Equipment (PPE)
(Least Effective)

Protect the worker with personal gear.
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Incident Occurs
(Spill, Exposure)

Evacuate Area
Activate Alarm
Call Emergency Services

Follow Spill Response Protocol
(Section 5.2)

Administer First Aid
(Section 5.3)
Seek Immediate Medical Attention

Report Incident to Supervisor
and EHS

Click to download full resolution via product page

Caption: A decision tree for responding to laboratory incidents.
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Spill Response Protocol (for <10q)

o Alert & Secure: Alert personnel in the immediate area. Restrict access.
e PPE: Don full PPE, including respiratory protection if dust is present.

o Contain: Gently cover the spill with a non-combustible absorbent material like sand, earth, or
vermiculite to prevent dust from becoming airborne. [15][16]4. Collect: Carefully sweep the
material into a designated, labeled container for hazardous waste. DO NOT DRY SWEEP.
[10]5. Decontaminate: Clean the spill area thoroughly with soap and water.

o Dispose: Seal and dispose of all cleanup materials as hazardous waste.

e Report: Report the spill to your supervisor and Environmental Health & Safety (EHS)
department.

First Aid Measures

Immediate and appropriate first aid is critical. All exposures require follow-up with occupational
health services.
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Exposure Route First Aid Protocol

Move the victim to fresh air immediately. If
Inhalation breathing is difficult, provide oxygen. Seek

immediate medical attention. [11][17]

Immediately remove all contaminated clothing.
_ Flush the affected skin with large amounts of
Skin Contact )
soap and water for at least 15 minutes. Seek

immediate medical attention. [5][11][17]

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

Eye Contact open. Remove contact lenses if present and
easy to do. Seek immediate medical attention
from an ophthalmologist. [7][17][18]

Do NOT induce vomiting. Rinse the mouth with
water. If the person is conscious, have them

Ingestion drink one or two glasses of water. Call a Poison
Control Center or physician immediately. [5][11]
[18]

Fire Fighting

e This material may burn but does not ignite readily. [L0]* Extinguishing Media: Use dry
chemical, carbon dioxide (CO3z), water spray, or alcohol-resistant foam. [5][17]* Hazards: Fire
will produce poisonous gases, including nitrogen oxides. [10]* Required Equipment:
Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).
[11][17]

Section 6: Waste Disposal

All waste containing 4,4'-Methylenebis(2-methylaniline), including contaminated PPE, spill
cleanup materials, and empty containers, must be disposed of as hazardous chemical waste.

o Collect waste in a clearly labeled, sealed, and compatible container.
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» Follow all institutional, local, state, and federal regulations for hazardous waste disposal.
[5]3. Under no circumstances should this chemical or its waste be disposed of down the
drain or in regular trash. [17]

Section 7: Hazard Communication Workflow

A robust safety culture relies on the clear and continuous flow of hazard information from the
moment a chemical is procured to its final disposal.

Hazard Communication Lifecycle

ining
Personnel Trained on
Hazards & SOPs

Waste Collection Final Dis|
Label & Segregate Waste Coordinate wih EHS

Experimental Use
Follow Handling Protocol
(Section 4.3)

rrrrrrrrrr
eview SDS Before Purchase

nnnnnnn

Receiving
Verify Label, Inspect Container

Click to download full resolution via product page

Caption: The flow of safety information for a hazardous chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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